Cas no 2114-33-2 (Benzeneethanol, a-methyl-, 1-acetate)

Benzeneethanol, a-methyl-, 1-acetate structure
2114-33-2 structure
Product Name:Benzeneethanol, a-methyl-, 1-acetate
CAS No:2114-33-2
MF:C11H14O2
MW:178.227663516998
MDL:MFCD01672540
CID:257021
PubChem ID:87557886
Update Time:2026-05-14

Benzeneethanol, a-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, a-methyl-, 1-acetate
    • 1-Methyl-2-phenylethyl Acetate
    • 1-phenylpropan-2-yl acetate
    • 1-Phenyl-2-propanol acetate
    • 2-Acetoxy-1-phenylpropane
    • Acetic Acid 1-Methyl-2-phenylethyl Ester
    • Benzylmethylcarbinyl acetate
    • EINECS 218-314-3
    • Methylbenzylcarbinyl acetate
    • MDL： MFCD01672540
    • Inchi： InChI=1S/C11H14O2/c1-9(13-10(2)12)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
    • InChI Key： LOHDWLZDQXQLJA-UHFFFAOYSA-N
    • SMILES： CC(CC1=CC=CC=C1)OC(=O)C

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0292 (rough estimate)
  • Boiling Point: 270.46°C (rough estimate)
  • Flash Point: 103°C
  • Refractive Index: 1.5090 (estimate)
  • PSA: 26.30000
  • LogP: 2.18070
  • Solubility: Not determined

Benzeneethanol, a-methyl-, 1-acetate Security Information

  • Prompt：warning
  • Hazard Statement： H316
  • Warning Statement： P332+P313
  • RTECS：AI9316000

Benzeneethanol, a-methyl-, 1-acetate Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Benzeneethanol, a-methyl-, 1-acetate Pricemore >>

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Benzeneethanol, a-methyl-, 1-acetate Production Method

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